Cas no 20379-59-3 ((2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol)

• Product Name: (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• CAS No: 20379-59-3
• MF: C₆H₁₁N₃O₅
• MW: 205.168641328812
• MDL: MFCD03701503
• CID: 266743
• Update Time: 2025-06-28

(2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4R,5S)-4-azido-2,3,5,6-tetrahydroxy-hexanal
• 1-AZIDO-1-DEOXY-β-D-GLUCOPYRANOSIDE
• B-D-GLUCOPYRANOSYL AZIDE
• 4-azido-4-deoxyglucose
• (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• 2-Acetamido-2-deoxy-β1-azido-β-D-glucopyranoside
• 2-(Acetylamino)-2-deoxy-4-O-(β1-azido-1-deoxy-β-d-glucopyranoside
• b-D-Glucopyranosylazide
• beta-D-Glucopyranosyl azide
• 4-Azido-4-deoxy-beta-D-glucose

• MDL： MFCD03701503
• Inchi： 1S/C6H11N3O5/c7-9-8-6-5(13)4(12)3(11)2(1-10)14-6/h2-6,10-13H,1H2/t2-,3-,4+,5-,6-/m1/s1
• InChI Key： KSRDTSABQYNYMP-VFUOTHLCSA-N
• SMILES： N([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)=[N+]=[N-]

Computed Properties

• Exact Mass: 205.07000

Experimental Properties

• Color/Form: solid
• Melting Point: 60-65 °C(lit.)
• PSA: 139.90000
• LogP: -2.45064
• Solubility: Not determined

(2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：−20°C

Additional information on (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol

Introduction to (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol (CAS No. 20379-59-3)

(2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol, with the CAS number 20379-59-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular structure of (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol consists of a tetrahydropyran ring with an azide group at the C2 position and a hydroxymethyl group at the C6 position. The presence of multiple chiral centers (C2, C3, C4, C5, and C6) imparts this compound with a high degree of stereochemical complexity. This complexity is crucial for its potential applications in the synthesis of natural products and drug candidates.

Recent research has highlighted the importance of azide-containing compounds in various chemical and biological processes. Azides are widely used in click chemistry reactions, particularly in the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and selective, making it an indispensable tool in the synthesis of complex molecules. The azide group in (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol can be readily converted into a variety of functional groups through CuAAC reactions, thus expanding its utility in chemical synthesis.

In addition to its role in click chemistry, (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol has been explored for its potential as a precursor in the synthesis of glycosides and other carbohydrate derivatives. The hydroxyl groups on the tetrahydropyran ring can be selectively protected or modified to generate a wide range of carbohydrate analogs. These analogs have found applications in glycobiology research and the development of glycoconjugate vaccines.

The stereochemistry of (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol is particularly important for its biological activity. The specific arrangement of chiral centers can significantly influence the binding affinity and selectivity of the compound towards biological targets. For instance, recent studies have shown that compounds with similar stereochemistry have exhibited potent inhibitory activity against certain enzymes and receptors involved in disease pathways.

In the context of drug discovery and development, (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol serves as a valuable building block for the synthesis of novel therapeutic agents. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for optimizing lead compounds in medicinal chemistry programs. Researchers are actively investigating its potential applications in areas such as antiviral therapy and cancer treatment.

Furthermore, the synthetic accessibility of (2R,3R,4S,5S,6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3，4，5-triol has been improved through recent advancements in asymmetric synthesis techniques. These methods allow for the efficient and scalable production of this compound with high enantiomeric purity. This is crucial for ensuring consistent quality and performance in downstream applications.

In conclusion,(2R，3R，4S，5S，6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3，4，5-triol (CAS No. 20379-59-3) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical properties and versatile reactivity make it an indispensable tool for researchers working on complex molecule synthesis and drug development. As research continues to advance our understanding of this compound's capabilities,(2R，3R，4S，5S，6R)-2-azido-6-(hydroxymethyl)tetrahydropyran-3，4，5-triol is poised to play an increasingly important role in future innovations.